Cas no 1855645-71-4 (2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine)

• Product Name: 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine
• CAS No: 1855645-71-4
• MF: C₉H₁₄F₃N
• MW: 193.209372997284
• CID: 5806947
• PubChem ID: 131064547
• Update Time: 2025-10-28

2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3121936
• 2-(trifluoromethyl)bicyclo[2.2.2]octan-2-amine
• 1855645-71-4
• 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine

• Inchi： 1S/C9H14F3N/c10-9(11,12)8(13)5-6-1-3-7(8)4-2-6/h6-7H,1-5,13H2
• InChI Key： QUAMVPQDRPLRRA-UHFFFAOYSA-N
• SMILES： FC(C1(CC2CCC1CC2)N)(F)F

Computed Properties

• Exact Mass: 193.10783394g/mol
• Monoisotopic Mass: 193.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine

Recent Advances in the Study of 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine (CAS: 1855645-71-4)

2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine (CAS: 1855645-71-4) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This bicyclic amine derivative, characterized by its trifluoromethyl group, exhibits intriguing physicochemical properties that make it a promising candidate for various therapeutic targets. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for novel pharmacophores.

The synthesis of 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine has been optimized in recent years, with researchers focusing on improving yield and enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis route, achieving high enantiomeric excess (ee > 95%) using a chiral palladium catalyst. This advancement is critical for the compound's application in enantioselective drug design, where stereochemistry often plays a pivotal role in biological activity.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of central nervous system (CNS) targets. A 2024 preprint on bioRxiv reported that 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine exhibits selective binding affinity for sigma-1 receptors (σ1R), which are implicated in neuroprotection and cognitive function. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with σ1R, suggesting its utility in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the trifluoromethyl group in 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine has been shown to enhance metabolic stability and membrane permeability, as demonstrated in a 2023 ACS Chemical Biology publication. The study compared the pharmacokinetic profiles of several bicyclic amines and found that the trifluoromethyl derivative exhibited superior oral bioavailability and half-life in rodent models. These properties are highly desirable for drug candidates, particularly those targeting CNS disorders where blood-brain barrier penetration is crucial.

Recent computational studies have also explored the compound's potential as a scaffold for fragment-based drug discovery. A 2024 study in Journal of Chemical Information and Modeling employed virtual screening and molecular dynamics simulations to identify derivatives of 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine with enhanced binding affinities for G-protein-coupled receptors (GPCRs). The results indicated that subtle modifications to the amine moiety could yield high-affinity ligands for GPCRs involved in inflammation and pain perception.

Despite these promising findings, challenges remain in the clinical translation of 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine. A 2023 review in Expert Opinion on Drug Discovery highlighted the need for comprehensive toxicity studies, as preliminary data suggest potential off-target effects on cardiac ion channels. Ongoing research aims to address these concerns through structural optimization and in vivo safety profiling.

In conclusion, 2-(Trifluoromethyl)bicyclo[2.2.2]octan-2-amine (CAS: 1855645-71-4) represents a versatile and pharmacologically relevant scaffold with broad applications in medicinal chemistry. Recent advances in its synthesis, biological evaluation, and computational modeling underscore its potential as a lead compound for CNS disorders and other therapeutic areas. Future research should focus on optimizing its safety profile and expanding its utility in drug discovery pipelines.